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Compound of Interest

Compound Name: Ddr-trk-1

Cat. No.: B10772507 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the proper handling and disposal of DDR-TRK-1, a selective Discoidin Domain Receptor 1

(DDR1) inhibitor.

This document provides critical safety information and detailed procedures for the disposal of

DDR-TRK-1, ensuring the safety of laboratory personnel and minimizing environmental impact.

Adherence to these guidelines is essential when working with this chemical probe.

Chemical and Physical Properties
DDR-TRK-1 is a potent and selective inhibitor of Discoidin Domain Receptor 1 (DDR1), with an

IC50 value of 9.4 nM.[1][2][3] It is also known to inhibit the TRK kinase family.[1][3][4] The

following table summarizes key quantitative data for DDR-TRK-1.
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Property Value References

CAS Number 1934246-19-1 [1][2][5]

Molecular Formula C26H23F3N6O [2][5][6]

Molecular Weight 492.50 g/mol [2][6]

Purity ≥98% (HPLC)

Appearance White to beige powder

Solubility DMSO: 2 mg/mL

Acetonitrile: 0.1-1 mg/ml [2]

Storage Temperature
2-8°C (short term) or -20°C

(long term)
[6]

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), DDR-TRK-1 presents the following hazards:

Harmful if swallowed (Acute toxicity, Oral, Category 4).[5]

Very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity, Category 1; Chronic

aquatic toxicity, Category 1).[5]

Precautionary statements for safe handling include:

Wash skin thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Avoid release to the environment.[5]

Use personal protective equipment, including gloves, lab coat, and safety glasses.[5]

Ensure adequate ventilation and avoid dust formation.[5]

Proper Disposal Procedures
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The primary directive for the disposal of DDR-TRK-1 is to dispose of contents and container to

an approved waste disposal plant.[5] This ensures that the chemical does not enter waterways,

where it can be very toxic to aquatic life.[5]

Step-by-Step Disposal Protocol:

Segregation: All waste containing DDR-TRK-1, including unused product, contaminated

consumables (e.g., pipette tips, vials), and personal protective equipment, must be

segregated from general laboratory waste.

Labeling: The waste container must be clearly labeled as "Hazardous Chemical Waste:

Contains DDR-TRK-1" and should include the appropriate hazard pictograms (e.g., harmful,

environmental hazard).

Containment: Solid waste should be collected in a designated, sealable, and chemically

resistant container. Liquid waste (e.g., solutions in DMSO) should be collected in a separate,

sealed, and clearly labeled container.

Storage: Store the sealed waste containers in a cool, well-ventilated area, away from

incompatible materials such as strong acids, alkalis, and oxidizing agents.[5]

Collection: Arrange for the collection of the hazardous waste by a licensed and approved

chemical waste disposal company. Follow all local, state, and federal regulations for

hazardous waste disposal.

In case of a spill:

Evacuate personnel to a safe area.[5]

Wear full personal protective equipment.[5]

Prevent further leakage or spillage and keep the product away from drains or water courses.

[5]

Absorb solutions with an inert, liquid-binding material (e.g., diatomite, universal binders).[5]

Decontaminate surfaces by scrubbing with alcohol.[5]
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Collect all contaminated materials in a sealed container for disposal as hazardous waste.[5]

Experimental Workflow for Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

DDR-TRK-1 in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC12560.html
https://www.benchchem.com/product/b10772507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acquire DDR-TRK-1

Review Safety Data Sheet (SDS)

Mandatory First Step

Don Personal Protective
Equipment (PPE)

Conduct Experiment in
Ventilated Area

Segregate DDR-TRK-1 Waste

Post-Experiment

Label Waste Container

Store Waste in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of DDR-TRK-1.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10772507?utm_src=pdf-body-img
https://www.benchchem.com/product/b10772507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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